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Compound of Interest

Compound Name: 8-Methoxyisoquinolin-5-amine
CAS No.: 321921-99-7
Cat. No.: B3259666
Get Quote
. J

CAS Number: 321921-99-7 Molecular Formula: C10H10N20 Molecular Weight: 174.20 g/mol
Synonyms: 5-Amino-8-methoxyisoquinoline[1]

Executive Summary & Scaffold Analysis

8-Methoxyisoquinolin-5-amine is a specialized heterocyclic building block utilized primarily in
the synthesis of bioactive small molecules targeting G-protein coupled receptors (GPCRs) and
kinases. Unlike the more common quinoline isomers, the 5,8-disubstituted isoquinoline core
offers a unique vector for structure-activity relationship (SAR) exploration.

The molecule features a "push-pull" electronic system: the electron-rich methoxy group at C8
and the primary amine at C5 significantly modulate the basicity and nucleophilicity of the
isoquinoline ring. In medicinal chemistry, this scaffold serves as a critical intermediate for
Vanilloid Receptor 1 (VR1/TRPV1) antagonists (pain management) and potential Rho-kinase
(ROCK) inhibitors.

Physicochemical Profile
Structural Electronics
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The positioning of substituents on the isoquinoline ring creates distinct electronic zones:

e C5-Amine (Nucleophilic Handle): The primary amine is the most reactive nucleophilic site,

readily participating in acylation, alkylation, and reductive amination. It is electronically

coupled to the ring nitrogen, increasing electron density in the pyridine ring.

o C8-Methoxy (Electronic Donor): Positioned para to the C5-amine (in a naphthalene-like

sense), the methoxy group exerts a strong +M (mesomeric) effect, stabilizing cationic

intermediates during electrophilic substitution and increasing the pKa of the ring nitrogen

compared to unsubstituted isoquinoline.

Key Properties Table

Property Value | Description Note
] Oxidizes slowly upon air
Appearance Pale yellow to brown solid
exposure.
. Limited solubility in water;
Solubility DMSO, Methanol, DCM o ]
soluble in dilute acid.
) ~6.2 (Ring N), ~2.5 (Exocyclic Ring N is more basic due to
pKa (Predicted)
NH2) +M from OMe/NH..
Lipophilic enough for CNS
LogP ~1.2-15 ) ) ]
penetration considerations.
H-Bond Donors 1 (NH2)
H-Bond Acceptors 3 (Ring N, OMe, NH2)

Synthetic Pathways

The synthesis of 8-methoxyisoquinolin-5-amine is non-trivial due to the need for precise

regiocontrol. The most robust industrial route leverages the directing effects of the 8-methoxy

group to install the nitrogen functionality at C5.

Primary Route: Nitration-Reduction Sequence

© 2026 BenchChem. All rights reserved. 2/8

Tech Support


https://www.benchchem.com/product/b3259666/docs?utm_src=pdf-body#8-methoxyisoquinolin-5-amine-chemical-properties-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3259666?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

This protocol avoids the formation of inseparable isomers by utilizing the para-directing power
of the methoxy group.

Precursor: Start with 8-hydroxyisoquinoline.

O-Methylation: Protection of the phenol as a methyl ether prevents oxidative degradation
and directs the subsequent electrophilic attack.

Regioselective Nitration: Nitration of 8-methoxyisoquinoline occurs almost exclusively at the
C5 position. The C8-methoxy group activates the C5 position (para) and the C7 position
(ortho). However, C5 is kinetically favored in the isoquinoline system over C7.

Reduction: The nitro group is reduced to the amine using Fe/HCI or catalytic hydrogenation.

Visualization of Synthesis (DOT)

Mel, K2CO3 HNO3, H2S04 Fe, HCI, EtOH
Acetone, Reflux 8-Methoxyisoquinoline 0°C > RT (Regioselective 5-Nitro-8-methoxyisoquinoline or H2, Pdic 1 8-Methoxyisoquinolin-5-amine

8-Hydroxyisoquinoline

Click to download full resolution via product page

Figure 1: Validated synthetic route ensuring C5 regioselectivity via the C8-methoxy directing
group.

Reactivity & Functionalization[3]
Chemoselectivity (Amine vs. Ring Nitrogen)

Researchers must distinguish between the reactivity of the exocyclic amine and the
heterocyclic nitrogen.

o Acylation/Sulfonylation: Under standard conditions (e.g., acid chlorides, isocyanates), the
C5-NH: reacts exclusively to form amides or ureas. This is the primary vector for library
generation.

» Alkylation: Direct alkylation often leads to mixtures of mono/di-alkylation at the exocyclic
amine and quaternization of the ring nitrogen. Reductive amination is preferred for clean N-
alkylation.
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The Sandmeyer Gateway

The C5-amine can be converted into a diazonium salt, allowing access to diverse
functionalities that are otherwise difficult to install on the isoquinoline core:

e C5-CI/Br: Via CuCl/CuBr (Sandmeyer).
e C5-CN: Via CuCN (access to carboxylic acids).

e C5-F: Via Balz-Schiemann reaction (thermal decomposition of tetrafluoroborate salt).

Reactivity Map (DOT)

8-Methoxyisoquinolin-5-amine
(Core Scaffold)

R-NCO 1. NaNO2, HCI Mel or HCI
(Isocyanates) R-COCI/HATU 2. CuX (Ring N reaction)
Urea Derivatives Amides 5-Halo-8-methoxyisoquinoline Isoquinolinium Salts
(VR1 Antagonists) (Kinase Inhibitors) (via Diazonium) (Solubility Prodrugs)

Click to download full resolution via product page

Figure 2: Divergent synthesis capabilities from the C5-amine handle.

Experimental Protocols

Protocol A: Synthesis of 8-Methoxyisoquinolin-5-amine
(Reduction Step)

Adapted from J. Het. Chem, 37(5), 1293 and patent literature (US 2005/0107388).

Reagents: 5-Nitro-8-methoxyisoquinoline (1.0 eq), Iron powder (5.0 eq), Ammonium chloride
(NHa4Cl, 5.0 eq), Ethanol/Water (4:1).

e Setup: Charge a round-bottom flask with 5-nitro-8-methoxyisoquinoline dissolved in
Ethanol/Water (4:1 v/v).
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 Activation: Add solid NH4Cl and Iron powder.

e Reaction: Heat the mixture to reflux (approx. 80°C) with vigorous stirring for 2—4 hours.
Monitor by TLC (the amine is more polar and fluorescent).

o Workup: Filter the hot mixture through a Celite pad to remove iron residues. Wash the pad
with hot ethanol.

 [solation: Concentrate the filtrate under reduced pressure. Dissolve the residue in EtOAc and
wash with saturated NaHCOs. Dry organic layer over Na2SOa and concentrate.

 Purification: If necessary, recrystallize from Ethanol/Hexane or purify via flash
chromatography (DCM/MeOH gradient).

Yield: Expected yield 75-85%.

Protocol B: Quality Control (QC) Parameters

e 1H NMR (DMSO-d6): Look for the characteristic singlet/doublet of the methoxy group (~4.0
ppm) and the broad singlet of the amine (~5.5—-6.0 ppm). The aromatic region should
integrate to 5 protons.

e Mass Spec: ESI+ [M+H] = 175.1.

Medicinal Chemistry Applications
VR1 (TRPV1) Antagonists

The 5-amino-8-methoxyisoquinoline moiety serves as a bioisostere for other fused bicyclic
amines in the design of TRPV1 antagonists. The methoxy group creates a specific steric and
electronic fit within the receptor pocket, often improving selectivity over other TRP channels.

e Mechanism: The C5-amine is typically derivatized into a urea linkage (reacting with 4-
trifluoromethylbenzyl isocyanate), connecting the isoquinoline "head" to a lipophilic "tail."

Kinase Inhibition

Isoquinolines bind to the ATP-binding pocket of kinases (e.g., ROCK, PKA). The C5-amine
allows for the extension of the molecule into the solvent-exposed region or the ribose-binding
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pocket, while the ring nitrogen interacts with the hinge region.

Safety & Handling

Signal Word:WARNING

Hazard Class H-Code Statement

Acute Toxicity (Oral) H302 Harmful if swallowed.

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

May cause respiratory
STOT-SE H335 o
irritation.

Storage: Store at 2—-8°C in a tightly sealed container, protected from light. The amine is prone
to oxidation; storage under nitrogen or argon is recommended for long-term stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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